Cas no 1185897-80-6 (Butanamide, 2-amino-3,3-dimethyl-N-(3-pyridinylmethyl)-, (2S)-)

• Product Name: Butanamide, 2-amino-3,3-dimethyl-N-(3-pyridinylmethyl)-, (2S)-
• CAS No: 1185897-80-6
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5990823
• Update Time: 2025-05-19

Butanamide, 2-amino-3,3-dimethyl-N-(3-pyridinylmethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-3,3-dimethyl-N-(3-pyridinylmethyl)-, (2S)-

• Inchi： 1S/C12H19N3O/c1-12(2,3)10(13)11(16)15-8-9-5-4-6-14-7-9/h4-7,10H,8,13H2,1-3H3,(H,15,16)/t10-/m1/s1
• InChI Key： ZSAIVNDYDSTUHG-SNVBAGLBSA-N
• SMILES： C(NCC1=CC=CN=C1)(=O)[C@@H](N)C(C)(C)C

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 421.6±35.0 °C(Predicted)
• pka: 14.22±0.46(Predicted)

Additional information on Butanamide, 2-amino-3,3-dimethyl-N-(3-pyridinylmethyl)-, (2S)-

Butanamide, 2-amino-3,3-dimethyl-N-(3-pyridinylmethyl)-, (2S)-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Butanamide, 2-amino-3,3-dimethyl-N-(3-pyridinylmethyl)-, (2S)-, identified by its CAS number 1185897-80-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the amide class of molecules, characterized by the presence of a carbonyl group (-CO-) bonded to a nitrogen atom. The specific structural features of this molecule, including its chiral center at the (2S) configuration and the presence of bulky substituents such as 3-pyridinylmethyl and 3,3-dimethyl groups, contribute to its unique chemical properties and potential biological activities.

The synthesis of Butanamide, 2-amino-3,3-dimethyl-N-(3-pyridinylmethyl)-, (2S)- involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. The use of chiral auxiliaries or catalysts is often necessary to ensure the correct stereochemical configuration. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for such chiral amides, which are crucial for developing enantiomerically pure pharmaceuticals with improved therapeutic profiles.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The pyridine moiety in its structure suggests possible interactions with biological targets such as enzymes and receptors. For instance, pyridine-based compounds have been widely explored for their roles in modulating neurotransmitter systems and their potential as antiviral or anticancer agents. The presence of the amino group at the second position further enhances its versatility, allowing for further functionalization and derivatization to tailor its biological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific disease pathways. Butanamide, 2-amino-3,3-dimethyl-N-(3-pyridinylmethyl)-, (2S)- has shown promise in preclinical studies as a lead compound for drugs targeting neurological disorders. Its unique structural motif may interact with key proteins involved in synaptic transmission or neuroinflammation. Researchers are exploring its potential as a precursor for more complex derivatives that could offer enhanced efficacy and reduced side effects compared to existing treatments.

The compound's stability under various conditions is another critical factor that makes it attractive for pharmaceutical applications. Amides are generally known for their stability in both aqueous and organic solvents, which facilitates their use in formulation development. Additionally, the bulky substituents may contribute to reduced metabolic clearance rates, potentially leading to longer half-lives and improved bioavailability.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Butanamide, 2-amino-3,3-dimethyl-N-(3-pyridinylmethyl)-, (2S)- and biological targets. These studies have helped predict binding affinities and identify key pharmacophores within the molecule. By leveraging machine learning algorithms and large-scale databases, researchers can accelerate the process of virtual screening and design new analogs with optimized properties.

The environmental impact of synthesizing such complex molecules is also a consideration in modern drug development. Green chemistry principles are being increasingly applied to reduce waste and improve energy efficiency during production processes. Techniques such as catalytic asymmetric hydrogenation or solvent-free reactions are being explored to minimize the ecological footprint associated with manufacturing these compounds.

The regulatory landscape for novel pharmaceuticals continues to evolve, with increasing emphasis on safety and efficacy data before market approval. The development pipeline for Butanamide, 2-amino-3,3-dimethyl-N-(3-pyridinylmethyl)-, (2S)- as a therapeutic agent must navigate stringent regulatory requirements to ensure patient safety while maintaining innovation in drug discovery.

In conclusion, Butanamide, 2-amino-3,3-dimethyl-N-(3-pyridinylmethyl)-, (2S)-, with its CAS number 1185897-80-6, represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.